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molecular formula C12H15N3 B8559576 2-Methyl-3-phenyl-2,3,5,6-tetrahydro-1H-imidazo[1,2-a]imidazole CAS No. 53360-94-4

2-Methyl-3-phenyl-2,3,5,6-tetrahydro-1H-imidazo[1,2-a]imidazole

Cat. No. B8559576
CAS RN: 53360-94-4
M. Wt: 201.27 g/mol
InChI Key: BWRHNDOASKGGST-UHFFFAOYSA-N
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Patent
US03983133

Procedure details

A solution of 12 parts of the oily α-[1-(2-imidazolin-2-ylamino)ethyl]benzyl alcohol in 40 parts of sulfuric acid solution 80% is stirred for 3 hours at room temperature. The reaction mixture is poured onto crushed ice. The whole is alkalized with sodium hydroxide solution and the product is extracted with toluene. The extract is dried, filtered and evaporated. The residue is washed with acetone and dried, yielding 2,3,5,6-tetrahydro-2-methyl-3-phenyl-1H-imidazo[1,2-a]imidazole; m.p. 179.4°C.
[Compound]
Name
12
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
α-[1-(2-imidazolin-2-ylamino)ethyl]benzyl alcohol
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
sulfuric acid
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
sodium hydroxide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
2,3,5,6-tetrahydro-2-methyl-3-phenyl-1H-imidazo[1,2-a]imidazole

Identifiers

REACTION_CXSMILES
[NH:1]1[CH2:5][CH2:4][N:3]=[C:2]1[NH:6][CH:7]([CH:9](O)[C:10]1[CH:15]=[CH:14][CH:13]=[CH:12][CH:11]=1)[CH3:8].S(=O)(=O)(O)O.[OH-].[Na+]>>[CH3:8][CH:7]1[CH:9]([C:10]2[CH:15]=[CH:14][CH:13]=[CH:12][CH:11]=2)[N:3]2[CH2:4][CH2:5][N:1]=[C:2]2[NH:6]1 |f:2.3|

Inputs

Step One
[Compound]
Name
12
Quantity
0 (± 1) mol
Type
reactant
Smiles
Name
α-[1-(2-imidazolin-2-ylamino)ethyl]benzyl alcohol
Quantity
0 (± 1) mol
Type
reactant
Smiles
N1C(=NCC1)NC(C)C(C1=CC=CC=C1)O
Name
sulfuric acid
Quantity
0 (± 1) mol
Type
reactant
Smiles
S(O)(O)(=O)=O
Step Two
Name
sodium hydroxide
Quantity
0 (± 1) mol
Type
reactant
Smiles
[OH-].[Na+]

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
The reaction mixture is poured
CUSTOM
Type
CUSTOM
Details
onto crushed ice
EXTRACTION
Type
EXTRACTION
Details
the product is extracted with toluene
CUSTOM
Type
CUSTOM
Details
The extract is dried
FILTRATION
Type
FILTRATION
Details
filtered
CUSTOM
Type
CUSTOM
Details
evaporated
WASH
Type
WASH
Details
The residue is washed with acetone
CUSTOM
Type
CUSTOM
Details
dried

Outcomes

Product
Name
2,3,5,6-tetrahydro-2-methyl-3-phenyl-1H-imidazo[1,2-a]imidazole
Type
product
Smiles
CC1NC=2N(C1C1=CC=CC=C1)CCN2

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.